Cas no 40665-86-9 (Dimethyl (3-(4-chlorophenoxy)-2-oxopropyl)phosphonate)

• Product Name: Dimethyl (3-(4-chlorophenoxy)-2-oxopropyl)phosphonate
• CAS No: 40665-86-9
• MF: C₁₁H₁₄ClO₅P
• MW: 292.652623653412
• CID: 2633400
• PubChem ID: 22151512
• Update Time: 2025-04-21

Dimethyl (3-(4-chlorophenoxy)-2-oxopropyl)phosphonate Chemical and Physical Properties

Names and Identifiers

• dimethyl 3-(4-chlorophenoxy)-2-oxopropylphosphonate
• SCHEMBL9785247
• Dimethyl[3-(4-chlorophenoxy)-2-oxoprop-1-yl]phosphonate
• DB-187111
• Dimethyl(3-(4-chlorophenoxy)-2-oxopropyl)phosphonate
• Dimethyl (3-(4-chlorophenoxy)-2-oxopropyl)phosphonate
• 40665-86-9

• Inchi： 1S/C11H14ClO5P/c1-15-18(14,16-2)8-10(13)7-17-11-5-3-9(12)4-6-11/h3-6H,7-8H2,1-2H3
• InChI Key： PINORBFTXSYEQN-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)OCC(CP(=O)(OC)OC)=O

Computed Properties

• Exact Mass: 292.027
• Monoisotopic Mass: 292.027
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 61.8A^2
• XLogP3: 1.6

Experimental Properties

• PSA: 71.64000
• LogP: 2.77380